2-((1-(3,4-dimethylphenyl)-4-isopropyl-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)-N-isopropylacetamide

• IUPAC Name: 2-[1-(3,4-dimethylphenyl)-4-propan-2-ylpyrazolo[3,4-d]pyridazin-7-yl]sulfanyl-N-propan-2-ylacetamide
• InChI: InChI=1S/C21H27N5OS/c1-12(2)19-17-10-22-26(16-8-7-14(5)15(6)9-16)20(17)21(25-24-19)28-11-18(27)23-13(3)4/h7-10,12-13H,11H2,1-6H3,(H,23,27)
• InChI Key: WGJGPHMPVQYBKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=NN=C3SCC(=O)NC(C)C)C(C)C)C
• Molecular Formula: C21H27N5OS
• Molecular Weight: 397.5 g/mol
• CAS No.: 1105204-23-6

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined by various techniques such as X-ray crystallography, NMR spectroscopy, and computational methods. Unfortunately, the specific molecular structure analysis for this compound is not available in the retrieved data.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and more. Unfortunately, the specific physical and chemical properties for this compound are not available in the retrieved data.

Scientific Research Applications

Synthetic Approaches and Heterocyclic Chemistry A significant area of application involves the development of synthetic methodologies for creating pyrazolo[3,4-d]pyridazine derivatives and related heterocyclic compounds. Researchers have reported various synthetic approaches, including classical synthetic methods and environmentally friendly techniques, to generate a wide range of azolotriazine, pyrazolo[3,4-d]pyridazine, and other azolopyrimidine derivatives (Al-Shiekh et al., 2004). These synthetic routes are crucial for the exploration of new compounds with potential therapeutic applications.

Molecular Docking and Biological Activities The synthesized heterocyclic compounds have been subjected to molecular docking studies to investigate their potential as ligands for various biological targets. For instance, a series of novel pyridine and fused pyridine derivatives demonstrated moderate to good binding energies towards GlcN-6-P synthase, a target protein, indicating potential biological relevance (Flefel et al., 2018). These studies are instrumental in identifying promising candidates for further pharmacological evaluation.

Antimicrobial and Antioxidant Activities Another critical application area is the evaluation of the antimicrobial and antioxidant properties of these compounds. Some studies have highlighted the good antimicrobial and anti-inflammatory activities of pyrazolo[3,4-d]pyridazine derivatives (Zaki et al., 2016). Additionally, certain compounds within this family have shown promising antioxidant activities, further underscoring their potential therapeutic benefits (Kaddouri et al., 2020).

Mechanism of Action

Target of Action

The primary target of this compound is the Receptor-interacting serine/threonine-protein kinase 1 (RIPK1) . RIPK1 is an important regulatory factor in the necroptosis signaling pathway, which is a type of programmed cell death .

Mode of Action

The compound acts as a RIPK1 inhibitor . It binds to RIPK1, preventing it from participating in the necroptosis signaling pathway. This inhibition can modulate the pathway’s activity, potentially altering the course of diseases where necroptosis plays a role .

Biochemical Pathways

The compound affects the necroptosis signaling pathway . By inhibiting RIPK1, it can prevent the downstream effects of necroptosis, such as inflammation and cell death .

Result of Action

By inhibiting RIPK1, the compound can modulate the necroptosis signaling pathway . This can lead to a decrease in inflammation and cell death, which could potentially be beneficial in the treatment of diseases where these processes are detrimental .

Safety and Hazards

The safety and hazards of a compound refer to its potential risks and side effects in biological systems. The specific safety and hazards for this compound are not available in the retrieved data.